50-53-3

Chlorpromazine

In Stock

• CAS RN:
• 50-53-3

• Formula:
• C17H19ClN2S

• InChI:
• InChI=1S/C17H19ClN2S/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20/h3-4,6-9,12H,5,10-11H2,1-2H3

• InChIKey:
• ZPEIMTDSQAKGNT-UHFFFAOYSA-N

• Chlorpromazine is a phenothiazine and traditional antipsychotic agent with anti-emetic activity. Chlorpromazine exerts its antipsychotic effect by blocking postsynaptic dopamine receptors in cortical and limbic areas of the brain, thereby preventing the excess of dopamine in the brain. This leads to a reduction in psychotic symptoms, such as hallucinations and delusions. Chlorpromazine appears to exert its anti-emetic activity by blocking the dopamine receptors in the chemical trigger zone (CTZ) in the brain, thereby relieving nausea and vomiting.
  Chlorpromazine, also known as thorazine or largactil, belongs to the class of organic compounds known as phenothiazines. These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of a two benzene rings joined by a para-thiazine ring. Chlorpromazine is a drug which ...

2,2-Bis(3-aminophenyl)hexafluoropropane

In Stock

• CAS RN:
• 47250-53-3

• Formula:
• C15H12F6N2

• InChI:
• InChI=1S/C15H12F6N2/c16-14(17,18)13(15(19,20)21,9-3-1-5-11(22)7-9)10-4-2-6-12(23)8-10/h1-8H,22-23H2

• InChIKey:
• UVUCUHVQYAPMEU-UHFFFAOYSA-N

• 2,2-Bis(3-aminophenyl)hexafluoropropane is a useful research compound. Its molecular formula is C15H12F6N2 and its molecular weight is 334.26 g/mol. The purity is usually 95%.

1-(3-chloropropyl)-1H-pyrrole

In Stock

• CAS RN:
• 89850-53-3

• Formula:
• C7H10ClN

• InChI:
• InChI=1S/C7H10ClN/c8-4-3-7-9-5-1-2-6-9/h1-2,5-6H,3-4,7H2

• InChIKey:
• VBNLJZUMBKLGCV-UHFFFAOYSA-N

• 1-(3-chloropropyl)-1H-pyrrole is a useful research compound. Its molecular formula is C7H10ClN and its molecular weight is 143.61. The purity is usually 95%.

5-chloro-3-(3,4-dichlorophenyl)-1,2,4-thiadiazole

In Stock

• CAS RN:
• 50350-53-3

• Formula:
• C8H3Cl3N2S

• InChI:
• InChI=1S/C8H3Cl3N2S/c9-5-2-1-4(3-6(5)10)7-12-8(11)14-13-7/h1-3H

• InChIKey:
• TYSYPGNAVDARCH-UHFFFAOYSA-N

• 5-chloro-3-(3,4-dichlorophenyl)-1,2,4-thiadiazole is a useful research compound. Its molecular formula is C8H3Cl3N2S and its molecular weight is 265.5 g/mol. The purity is usually 95%.

6-Maleimidocaproic acid

In Stock

• CAS RN:
• 55750-53-3

• Formula:
• C10H13NO4

• InChI:
• InChI=1S/C10H13NO4/c12-8-5-6-9(13)11(8)7-3-1-2-4-10(14)15/h5-6H,1-4,7H2,(H,14,15)

• InChIKey:
• WOJKKJKETHYEAC-UHFFFAOYSA-N

• 6-Maleimidocaproic acid contains a maleimide group and a terminal carboxylic acid. The terminal carboxylic acid can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. The maleimide group will react with a thiol group to form a covalent bond, enabling the connection of biomolecule with a thiol.

Erbium hydride (ErH3)

Usually In Stock

• CAS RN:
• 13550-53-3

• Formula:
• ErH3

• InChI:
• InChI=1S/Er.3H/q+3;3*-1

• InChIKey:
• UYAHIZSMUZPPFV-UHFFFAOYSA-N

• Erbium is an element with atomic symbol Er, atomic number 68, and atomic weight 167.259.
  Erbium is a lanthanoid atom and a f-block element atom.
  Erbium. An element of the rare earth family of metals. It has the atomic symbol Er, atomic number 68, and atomic weight 167.26.

2-amino-N-(3-chloro-4-methoxyphenyl)benzamide

In Stock

• CAS RN:
• 571150-53-3

• Formula:
• C14H13ClN2O2

• InChI:
• InChI=1S/C14H13ClN2O2/c1-19-13-7-6-9(8-11(13)15)17-14(18)10-4-2-3-5-12(10)16/h2-8H,16H2,1H3,(H,17,18)

• InChIKey:
• KOJDDINGDKNIRH-UHFFFAOYSA-N

• 2-amino-N-(3-chloro-4-methoxyphenyl)benzamide is a useful research compound. Its molecular formula is C14H13ClN2O2 and its molecular weight is 276.72. The purity is usually 95%.

N-(2-cyanophenyl)thiourea

In Stock

• CAS RN:
• 851950-53-3

• Formula:
• C8H7N3S

• InChI:
• InChI=1S/C8H7N3S/c9-5-6-3-1-2-4-7(6)11-8(10)12/h1-4H,(H3,10,11,12)

• InChIKey:
• JNKLQFHXYCVOQX-UHFFFAOYSA-N

• N-(2-cyanophenyl)thiourea is a useful research compound. Its molecular formula is C8H7N3S and its molecular weight is 177.23. The purity is usually 95%.

(Z)-4-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl methanesulfonate

In Stock

• CAS RN:
• 893350-53-3

• Formula:
• C17H14O6S

• InChI:
• InChI=1S/C17H14O6S/c1-21-13-7-8-14-15(10-13)22-16(17(14)18)9-11-3-5-12(6-4-11)23-24(2,19)20/h3-10H,1-2H3/b16-9-

• InChIKey:
• JODORDFJHSHXTL-SXGWCWSVSA-N

• (Z)-4-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl methanesulfonate is a useful research compound. Its molecular formula is C17H14O6S and its molecular weight is 346.35. The purity is usually 95%.

9-(3-chlorophenyl)-3-[(3-chlorophenyl)methyl]-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 893950-53-3

• Formula:
• C22H19Cl2N5O2

• InChI:
• InChI=1S/C22H19Cl2N5O2/c1-26-19-18(20(30)29(22(26)31)13-14-5-2-6-15(23)11-14)28-10-4-9-27(21(28)25-19)17-8-3-7-16(24)12-17/h2-3,5-8,11-12H,4,9-10,13H2,1H3

• InChIKey:
• GJJDXRSINNQNLQ-UHFFFAOYSA-N

• 9-(3-chlorophenyl)-3-[(3-chlorophenyl)methyl]-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H19Cl2N5O2 and its molecular weight is 456.33. The purity is usually 95%.

2,6-Dimethyl-2'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898750-53-3

• Formula:
• C20H23NO2

• InChI:
• InChI=1S/C20H23NO2/c1-15-6-5-7-16(2)19(15)20(22)18-9-4-3-8-17(18)14-21-10-12-23-13-11-21/h3-9H,10-14H2,1-2H3

• InChIKey:
• MYSLONGKOAQHSR-UHFFFAOYSA-N

• 2,6-Dimethyl-2'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C20H23NO2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.

2-(2-{[acetyl(methyl)amino]methyl}-1H-benzimidazol-1-yl)-N,N-bis(2-methylpropyl)acetamide

In Stock

• CAS RN:
• 924850-53-3

• Formula:
• C21H32N4O2

• InChI:
• InChI=1S/C21H32N4O2/c1-15(2)11-24(12-16(3)4)21(27)14-25-19-10-8-7-9-18(19)22-20(25)13-23(6)17(5)26/h7-10,15-16H,11-14H2,1-6H3

• InChIKey:
• WTXDPDNOWCYZOG-UHFFFAOYSA-N

• 2-(2-{[acetyl(methyl)amino]methyl}-1H-benzimidazol-1-yl)-N,N-bis(2-methylpropyl)acetamide is a useful research compound. Its molecular formula is C21H32N4O2 and its molecular weight is 372.513. The purity is usually 95%.

1H-Pyrazolo[3,4-d]pyrimidine-3,4(2H,5H)-dione

Usually In Stock

• CAS RN:
• 128850-53-3

• Formula:
• C5H4N4O2

• InChI:
• InChI=1S/C5H4N4O2/c10-4-2-3(6-1-7-4)8-9-5(2)11/h1H,(H3,6,7,8,9,10,11)

• InChIKey:
• MEMZZEWZIKXSAU-UHFFFAOYSA-N

• 1H-Pyrazolo[3,4-d]pyrimidine-3,4(2H,5H)-dione, also known as 1H-Pyrazolo[3,4-d]pyrimidine-3,4(2H,5H)-dione, is a useful research compound. Its molecular formula is C5H4N4O2 and its molecular weight is 152.11 g/mol. The purity is usually 95%.

1-(5-Bromopyridin-2-yl)piperidine-3-carboxamide

In Stock

• CAS RN:
• 1250050-53-3

• Formula:
• C11H14BrN3O

• InChI:
• InChI=1S/C11H14BrN3O/c12-9-3-4-10(14-6-9)15-5-1-2-8(7-15)11(13)16/h3-4,6,8H,1-2,5,7H2,(H2,13,16)

• InChIKey:
• XSJQEYPKQQIPAU-UHFFFAOYSA-N

• 1-(5-Bromopyridin-2-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C11H14BrN3O and its molecular weight is 284.157. The purity is usually 95%.

N1-(2-(2-chlorophenyl)-2-methoxyethyl)-N2-(2-(cyclohex-1-en-1-yl)ethyl)oxalamide

In Stock

• CAS RN:
• 1705750-53-3

• Formula:
• C19H25ClN2O3

• InChI:
• InChI=1S/C19H25ClN2O3/c1-25-17(15-9-5-6-10-16(15)20)13-22-19(24)18(23)21-12-11-14-7-3-2-4-8-14/h5-7,9-10,17H,2-4,8,11-13H2,1H3,(H,21,23)(H,22,24)

• InChIKey:
• NRBHSKMEYPFCIP-UHFFFAOYSA-N

• N1-(2-(2-chlorophenyl)-2-methoxyethyl)-N2-(2-(cyclohex-1-en-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C19H25ClN2O3 and its molecular weight is 364.87. The purity is usually 95%.

6-[4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine

In Stock

• CAS RN:
• 2549050-53-3

• Formula:
• C17H20N8

• InChI:
• InChI=1S/C17H20N8/c1-23-11-21-14-16(23)19-10-20-17(14)25-8-6-24(7-9-25)13-4-5-18-15(22-13)12-2-3-12/h4-5,10-12H,2-3,6-9H2,1H3

• InChIKey:
• XLFSJCGOGUYOQW-UHFFFAOYSA-N

• 6-[4-(2-cyclopropylpyrimidin-4-yl)piperazin-1-yl]-9-methyl-9H-purine is a useful research compound. Its molecular formula is C17H20N8 and its molecular weight is 336.4 g/mol. The purity is usually 95%.